Cas no 1781060-92-1 (2-chloro-6-methoxy-4-methylbenzaldehyde)

• Product Name: 2-chloro-6-methoxy-4-methylbenzaldehyde
• CAS No: 1781060-92-1
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 5171940
• Update Time: 2025-05-26

2-chloro-6-methoxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methoxy-4-methylbenzaldehyde

• Inchi： 1S/C9H9ClO2/c1-6-3-8(10)7(5-11)9(4-6)12-2/h3-5H,1-2H3
• InChI Key： PULAJOHKYMTMKK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(Cl)C=1C=O)C

Additional information on 2-chloro-6-methoxy-4-methylbenzaldehyde

2-Chloro-6-Methoxy-4-Methylbenzaldehyde: A Comprehensive Overview

2-Chloro-6-methoxy-4-methylbenzaldehyde, also known by its CAS number CAS No. 1781060-92-1, is a versatile aromatic aldehyde with a unique combination of substituents that confer it with distinctive chemical properties. This compound has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science due to its potential applications in drug development, fragrance formulation, and as a precursor for advanced materials.

The molecular structure of 2-chloro-6-methoxy-4-methylbenzaldehyde consists of a benzene ring substituted with three groups: a chlorine atom at position 2, a methoxy group at position 6, and a methyl group at position 4, along with an aldehyde functional group at position 1. This arrangement of substituents creates a molecule with both electron-donating and electron-withdrawing groups, which influence its reactivity and stability. The presence of the aldehyde group makes it particularly reactive towards nucleophilic addition reactions, while the methoxy and chlorine substituents modulate the electronic environment of the ring, affecting its reactivity in various synthetic transformations.

Recent studies have highlighted the role of 2-chloro-6-methoxy-4-methylbenzaldehyde in the synthesis of bioactive compounds. For instance, researchers have employed this aldehyde as a key intermediate in the construction of heterocyclic frameworks, which are crucial in drug discovery. The compound's ability to undergo various condensation reactions, such as the aldol reaction and Mannich reaction, has made it an invaluable building block in organic synthesis.

In addition to its synthetic applications, 2-chloro-6-methoxy-4-methylbenzaldehyde has been explored for its potential in material science. Its aromatic stability and functional groups make it a candidate for use in the development of advanced polymers and coatings. Recent advancements in click chemistry have further expanded its utility as a component in the synthesis of cross-linked materials with tailored properties.

The synthesis of CAS No. 1781060-92-1 typically involves multi-step processes that incorporate various substitution and oxidation reactions. One common approach is the Friedel-Crafts alkylation followed by oxidation to introduce the aldehyde group. However, recent research has focused on developing more efficient and environmentally friendly methods, such as catalytic oxidation using transition metal catalysts or enzymatic oxidation systems.

The biological activity of 2-chloro-6-methoxy-4-methylbenzaldehyde has also been a subject of interest. Studies have shown that this compound exhibits moderate antimicrobial and antioxidant properties, which could be harnessed for applications in food preservation and personal care products. Furthermore, its ability to inhibit certain enzymes suggests potential therapeutic applications in treating metabolic disorders.

In conclusion, 2-chloro-6-methoxy-4-methylbenzaldehyde, with its unique structural features and diverse reactivity, continues to be a focal point in chemical research. Its role as an intermediate in organic synthesis, coupled with its emerging applications in materials science and biotechnology, underscores its significance as a valuable compound in contemporary chemistry.